Cas no 6976-37-0 (Bis-Tris)

• Product Name: Bis-Tris
• CAS No: 6976-37-0
• MF: C₈H₁₉NO₅
• MW: 209.240163087845
• MDL: MFCD00002853
• CID: 47149
• PubChem ID: 24891775
• Update Time: 2026-05-14

Bis-Tris Chemical and Physical Properties

Names and Identifiers

• Bis(2-Hydroxyethyl)aminotris(hydroxymethyl)methane
• Bis(2-hydroxyethyl)-imino-tris-(hydroxymethyl)-methane biological buffer
• bis-tris cell culture tested
• Bis(2-hydroxyethyl)aminotris(hydroxymethyl)methane~Bis-TRIS
• bis-tris free base
• Bis Tris Bis(2-hydroxyethyl)imino-tris(hydroxymethyl)methane
• Bis Tris, Molecular Biology Grade Bis(2-hydroxyethyl)imino-tris(hydroxymethyl)methane, Molecular Biology Grade
• BIS-Tris, ULTROL Grade
• 2,2-Bis(hydroxymethyl)-2,2?2-nitrilotriethanol
• BIS-TRIS
• BIS(2-HYDROXYETHYL)IMINOTRIS(HYDROXYMETHYL)METHANE
• BIS(2-HYDROXYETHYL)IMINO-TRIS(HYDROXYMETHYL)PROPANE
• BIS(2-HYDROXYETHYL)AMINO-TRIS(HYDROXYMETHYL)METHANE
• BIS(HYDROXYETHYL)IMINO-TRIS-(HYDROXYMETHYL)-METHANE
• ''BIS-TRIS''
• BIS-TRIS BUFFER
• 2,2-BIS(HYDROXYMETHYL)-2,2',2''-NITRILOETHANOL
• Bis(2-hydroxyethyl)aminotris(hydroxymethyl)methane [Good's buffer component for biological research]
• 2,2-Bis(hydroxymethyl)-2,2',2''-nitrilotriethanol
• 2,2-Bis(Hydroxymethyl)-2,2,2-Nitrilotriethanol
• 2-[bis(2-hydroxyethyl)amino]-2-(hydroxymethyl)propane-1,3-diol
• Bis(2-hydroxyethyl)iminotris(hydroxymethyl)methane BIS-TRIS
• Bistris
• 1,3-Propanediol, 2-[bis(2-hydroxyethyl)amino]-2-(hydroxymethyl)-
• 2-[BIS-(2-HYDROXY-ETHYL)-AMINO]-2-HYDROXYMETHYL-PROPANE-1,3-DIOL
• Q1XC3631CP
• 2-(Bis(2-hydroxyethyl)amino)-2-(hydroxymethyl)propane-1,3-d
• Bis-Tris

• MDL： MFCD00002853
• Inchi： 1S/C8H19NO5/c10-3-1-9(2-4-11)8(5-12,6-13)7-14/h10-14H,1-7H2
• InChI Key： OWMVSZAMULFTJU-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H]
• BRN： 2205275

Computed Properties

• Exact Mass: 209.12600
• Monoisotopic Mass: 209.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3460
• Melting Point: 103-104 ºC
• Boiling Point: 466.2 ℃ at 760 mmHg
• Flash Point: 288℃
• PH: 9.0-10.1 (20-25℃, 1M in water)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 104.39000
• LogP: -3.01130
• Sensitiveness: Air Sensitive
• pka: 6.5(at 25℃)
• Solubility: Not available

Bis-Tris Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Other Chemical Reagents